Cas no 1894860-38-8 ({1-(4-ethoxyphenyl)methylcyclopropyl}methanol)

{1-(4-Ethoxyphenyl)methylcyclopropyl}methanol is a cyclopropane-substituted aromatic alcohol with potential applications as an intermediate in organic synthesis and pharmaceutical development. Its structure, featuring a cyclopropyl ring adjacent to a hydroxymethyl group and a 4-ethoxyphenyl moiety, offers unique steric and electronic properties, making it valuable for constructing complex molecular architectures. The ethoxy group enhances solubility in organic solvents, while the hydroxymethyl functionality provides a versatile handle for further derivatization. This compound may serve as a precursor in the synthesis of bioactive molecules, agrochemicals, or functional materials, where controlled stereochemistry and rigid cyclic frameworks are desired. Its stability under standard conditions facilitates handling and storage.
{1-(4-ethoxyphenyl)methylcyclopropyl}methanol structure
1894860-38-8 structure
Product Name:{1-(4-ethoxyphenyl)methylcyclopropyl}methanol
CAS No:1894860-38-8
MF:C13H18O2
MW:206.280824184418
CID:6424518
PubChem ID:116928851
Update Time:2025-10-28

{1-(4-ethoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-(4-ethoxyphenyl)methylcyclopropyl}methanol
    • {1-[(4-ethoxyphenyl)methyl]cyclopropyl}methanol
    • EN300-1834061
    • 1894860-38-8
    • Inchi: 1S/C13H18O2/c1-2-15-12-5-3-11(4-6-12)9-13(10-14)7-8-13/h3-6,14H,2,7-10H2,1H3
    • InChI Key: FESHQFMPAYHSBL-UHFFFAOYSA-N
    • SMILES: OCC1(CC2C=CC(=CC=2)OCC)CC1

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų

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Additional information on {1-(4-ethoxyphenyl)methylcyclopropyl}methanol

Recent Advances in the Study of {1-(4-ethoxyphenyl)methylcyclopropyl}methanol (CAS: 1894860-38-8) in Chemical Biology and Pharmaceutical Research

The compound {1-(4-ethoxyphenyl)methylcyclopropyl}methanol (CAS: 1894860-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of {1-(4-ethoxyphenyl)methylcyclopropyl}methanol, with several research groups reporting novel synthetic routes that improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized catalytic hydrogenation method that significantly enhances the efficiency of its production. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary investigations have revealed that {1-(4-ethoxyphenyl)methylcyclopropyl}methanol exhibits promising inhibitory effects on specific enzymatic pathways involved in inflammatory responses. A study conducted by researchers at the University of Cambridge identified its interaction with cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action in greater detail.

Moreover, the compound's structural features, including the cyclopropyl and ethoxyphenyl groups, make it a valuable scaffold for the design of new drug candidates. Computational modeling studies have predicted high binding affinity for several disease-related targets, including G-protein-coupled receptors (GPCRs) and kinases. These predictions are currently being tested experimentally, with early results supporting the compound's potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of {1-(4-ethoxyphenyl)methylcyclopropyl}methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, {1-(4-ethoxyphenyl)methylcyclopropyl}methanol (CAS: 1894860-38-8) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and preliminary biological activity underscore its potential as a lead compound for therapeutic development. Continued research and collaboration will be critical to fully realize its applications in medicine.

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